Cas no 881-13-0 (3(2H)-Benzothiazolepropanenitrile, 2-oxo-)

• Product name: 3(2H)-Benzothiazolepropanenitrile, 2-oxo-
• CAS No: 881-13-0
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 644621
• PubChem ID: 12591278

3(2H)-Benzothiazolepropanenitrile, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazolepropanenitrile, 2-oxo-
• 3-(2-oxo-1,3-benzothiazol-3-yl)propanenitrile
• AKOS002300727
• 881-13-0
• 3-(oxo-benzothiazolyl)-propionitrile
• 3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanenitrile
• DTXSID80503620
• starbld0019067
• 3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanenitrile

• Inchi： InChI=1S/C10H8N2OS/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,7H2
• InChI Key： QVXNXMVVAJDUHI-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N(C(=O)S2)CCC#N

Computed Properties

• Exact Mass: 204.03573406g/mol
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.4Ų